5-(2-(4-Chlorophenyl)hydrazono)-2,2-dimethyl-1,3-dioxane-4,6-dione

• Molecular Formula: C12H11ClN2O4
• Molecular Weight: 282.68 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)hydrazinylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C12H11ClN2O4/c1-12(2)18-10(16)9(11(17)19-12)15-14-8-5-3-7(13)4-6-8/h3-6,14H,1-2H3
• InChI Key: QAIDZUZUMRNZSA-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=NNC2=CC=C(C=C2)Cl)C(=O)O1)C
• CAS No.: 81077-45-4

Description

5-(2-(4-Chlorophenyl)hydrazono)-2,2-dimethyl-1,3-dioxane-4,6-dione is a synthetic organic compound that belongs to the class of hydrazones This compound is characterized by the presence of a chlorophenyl group attached to a hydrazono moiety, which is further connected to a dioxane ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(2-(4-Chlorophenyl)hydrazono)-2,2-dimethyl-1,3-dioxane-4,6-dione typically involves the reaction of 4-chlorophenylhydrazine with a suitable dioxane derivative under controlled conditions. One common method involves the condensation of 4-chlorophenylhydrazine with 2,2-dimethyl-1,3-dioxane-4,6-dione in the presence of an acid catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol at elevated temperatures to facilitate the formation of the hydrazone linkage.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystall